Cas no 1805189-60-9 (2'-Bromo-5'-fluoro-3'-hydroxyacetophenone)

• Product Name: 2'-Bromo-5'-fluoro-3'-hydroxyacetophenone
• CAS No: 1805189-60-9
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• CID: 4971185
• Update Time: 2025-05-21

2'-Bromo-5'-fluoro-3'-hydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Bromo-5'-fluoro-3'-hydroxyacetophenone
• 1-(2-Bromo-5-fluoro-3-hydroxyphenyl)ethanone

• Inchi： 1S/C8H6BrFO2/c1-4(11)6-2-5(10)3-7(12)8(6)9/h2-3,12H,1H3
• InChI Key： WRWWRYCNVINZRI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(C)=O)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2
• Topological Polar Surface Area: 37.3

Additional information on 2'-Bromo-5'-fluoro-3'-hydroxyacetophenone

2'-Bromo-5'-fluoro-3'-hydroxyacetophenone: A Comprehensive Overview

2'-Bromo-5'-fluoro-3'-hydroxyacetophenone (CAS No. 1805189-60-9) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its potential in drug discovery and material science. The bromine, fluorine, and hydroxyl groups attached to the aromatic ring contribute to its distinct chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 2'-Bromo-5'-fluoro-3'-hydroxyacetophenone involves a series of carefully controlled reactions, including bromination, fluorination, and hydroxylation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts, such as transition metal complexes and enzymatic systems, to optimize the synthesis process. These innovations have not only improved the scalability of production but also reduced environmental impact, aligning with the growing demand for sustainable chemical manufacturing.

One of the most promising areas of application for 2'-Bromo-5'-fluoro-3'-hydroxyacetophenone is in the field of pharmacology. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. For instance, recent research has demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be utilized in the treatment of chronic inflammatory diseases, including arthritis and cardiovascular disorders.

In addition to its pharmacological applications, 2'-Bromo-5'-fluoro-3'-hydroxyacetophenone has also found utility in material science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and photovoltaic cells. Researchers have investigated its ability to act as a charge transport layer in organic electronic devices, where its bromine and fluorine substituents play a critical role in modulating electronic conductivity.

The structural versatility of 2'-Bromo-5'-fluoro-3'-hydroxyacetophenone also lends itself to applications in agrochemistry. Recent studies have highlighted its potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. This has opened new avenues for developing eco-friendly agricultural chemicals that are both effective and environmentally benign.

From a chemical standpoint, 2'-Bromo-5'-fluoro-3'-hydroxyacetophenone exhibits interesting reactivity under various reaction conditions. For example, its hydroxyl group can undergo nucleophilic substitution reactions under basic conditions, while the bromine substituent can participate in elimination reactions under acidic conditions. These reactivity patterns have been exploited by chemists to design novel synthetic pathways for complex molecules.

Moreover, the compound's fluorescence properties have been leveraged in analytical chemistry for sensing applications. By incorporating 2'-Bromo-5'-fluoro-3'-hydroxyacetophenone into fluorescent sensors, researchers have developed innovative tools for detecting trace amounts of metal ions or organic pollutants in environmental samples. These sensors offer high sensitivity and selectivity, making them valuable for real-world applications such as water quality monitoring.

In conclusion, 2'-Bromo-5'-fluoro-3'-hydroxyacetophenone (CAS No. 1805189-60-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key molecule for future innovations in pharmacology, material science, and agrochemistry. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.